Cas no 1250424-06-6 (methyl 2-hydroxy-2-2-(trifluoromethyl)phenylacetate)

• Product Name: methyl 2-hydroxy-2-2-(trifluoromethyl)phenylacetate
• CAS No: 1250424-06-6
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD16723802
• CID: 4581608
• PubChem ID: 62214122
• Update Time: 2025-11-02

methyl 2-hydroxy-2-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate
• Methyl 2-hydroxy-2-(2-(trifluoromethyl)phenyl)acetate
• methyl hydroxy[2-(trifluoromethyl)phenyl]acetate
• Z1993522658
• methyl 2-hydroxy-2-2-(trifluoromethyl)phenylacetate

• MDL： MFCD16723802
• Inchi： 1S/C10H9F3O3/c1-16-9(15)8(14)6-4-2-3-5-7(6)10(11,12)13/h2-5,8,14H,1H3
• InChI Key： COJYNPYCDNKTPW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Additional information on methyl 2-hydroxy-2-2-(trifluoromethyl)phenylacetate

Methyl 2-Hydroxy-2-[2-(Trifluoromethyl)phenyl]acetate (CAS No. 1250424-06-6): Properties, Applications, and Market Insights

Methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate (CAS No. 1250424-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its trifluoromethylphenyl moiety, exhibits unique chemical properties that make it valuable for synthetic applications. The presence of both hydroxy and ester functional groups in its structure allows for versatile reactivity, enabling its use as a key intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in how the trifluoromethyl group influences the compound's interaction with biological targets, a topic frequently searched in AI-driven drug discovery platforms. This aligns with the growing trend of computational chemistry and molecular docking studies, where such compounds are simulated for potential therapeutic applications.

The synthesis of methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate typically involves the esterification of the corresponding hydroxy acid or through catalytic methods that ensure high yield and purity. Its CAS number 1250424-06-6 is often queried in chemical databases, reflecting its importance in patent literature and industrial applications. Notably, this compound is not classified as a hazardous material, making it safer to handle in laboratory settings compared to other reactive intermediates.

One of the most searched questions regarding this compound is: "What are the applications of methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate in drug development?" Studies suggest its utility in designing enzyme inhibitors and receptor modulators, particularly in central nervous system (CNS) therapies. The trifluoromethyl group is known to improve metabolic stability, a feature highly sought after in modern pharmaceutical chemistry.

From an industrial perspective, methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic routes to produce this compound with minimal waste, addressing the increasing demand for eco-friendly chemical processes. This aligns with global trends toward reducing the environmental footprint of chemical manufacturing.

In the agrochemical sector, derivatives of methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate have shown promise as precursors for novel pesticides and herbicides. The fluorine atoms in its structure enhance the compound's ability to penetrate plant cell walls, improving efficacy. This application is frequently highlighted in patents and academic papers, making it a hot topic in agricultural innovation.

Market analysts note that the demand for CAS 1250424-06-6 is expected to grow steadily, driven by its applications in life sciences and material chemistry. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often accompanied by detailed technical data sheets to assist researchers. The compound's non-toxic profile further enhances its commercial viability.

For those searching "synthetic routes for methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate," recent advancements in flow chemistry and microwave-assisted synthesis have provided more efficient pathways. These methods reduce reaction times and improve yields, addressing common challenges in large-scale production. Such innovations are frequently discussed in chemical engineering forums and publications.

In summary, methyl 2-hydroxy-2-[2-(trifluoromethyl)phenyl]acetate (CAS No. 1250424-06-6) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with its compatibility with modern synthetic techniques, position it as a valuable asset in research and industrial settings. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in organic chemistry and drug discovery.